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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5
CAS No.: 2140327-60-0
Cat. No.: B15559564
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In the analysis of the herbicide Carfentrazone-ethyl, achieving a low limit of quantification
(LOQ) is critical for ensuring food safety and environmental monitoring. This guide provides a
comparative overview of the LOQ for Carfentrazone-ethyl in various matrices and details the
analytical methodologies employed. While a specific LOQ for the deuterated internal standard,
Carfentrazone-ethyl-d5, is not explicitly established in the provided literature, its use is integral
to the accuracy and precision of the methods described for the non-labeled parent compound.
The LOQ values presented herein for Carfentrazone-ethyl serve as a benchmark for analytical
performance.

Comparative Limit of Quantification Data

The LOQ for Carfentrazone-ethyl has been established in different environmental and
agricultural matrices through rigorous method validation studies. The following table
summarizes these findings, offering a clear comparison of analytical sensitivity across various
sample types.
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Limit of
Matrix Analyte Method Quantification Reference
(LOQ)
Carfentrazone-
Sall ethyl and its five GC-MSD 5 pg/kg (ppb) [11[2]
soil metabolites
Carfentrazone-
Loamy Sand Saoil ethyl and |ts- GC-MS 5 pg/kg (ppb) [2]
transformation
products
Not explicitly
stated, but
Saltwater F8426 Technical determined from
(filtered and (Carfentrazone- LC-UVIVIS the response of [3]
unfiltered) ethyl) the lowest
concentration
standard.
Carfentrazone-
Water ethyl HPLC 0.0025 mg/kg [4]
enantiomers
Carfentrazone-
Sall ethyl HPLC 0.05 mg/kg [4]
enantiomers
Carfentrazone-
Wheat ethyl HPLC 0.05 mg/kg [4]
enantiomers
Method allows
General Food Carfentraz.one- Gas monitoring at or
ethyl and its [5]
Commodities ] Chromatography  above tolerance
metabolites

levels.

Experimental Protocols
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The determination of the LOQ for Carfentrazone-ethyl typically involves a comprehensive
validation of the analytical method. Below are the key steps outlined in the cited literature for
soil analysis, which would be analogous for analyses incorporating Carfentrazone-ethyl-d5 as
an internal standard.

Sample Preparation and Extraction for Soil Samples

 Fortification: Untreated control soil samples are fortified with known amounts of
Carfentrazone-ethyl and its metabolites.[1] Fortification levels typically range from the
expected LOQ (e.g., 5 ppb) to higher concentrations (e.g., 50 ppb).[1]

o Extraction: The soil samples are subjected to an initial extraction by refluxing with an
acetonitrile/water mixture.[1][6]

» Solvent Removal: The acetonitrile is removed from the extract by rotary evaporation, leaving
the aqueous sample.[1]

 Acidification and Cleanup: The remaining aqueous sample is acidified and then cleaned
using C18 Solid Phase Extraction (SPE).[1]

Derivatization and Analysis

o Methylation: The extract is derivatized with diazomethane/ether followed by pyridine and
acetic anhydride to methylate the acid metabolites.[1][6]

» Concentration: The derivatized sample is concentrated prior to analysis.[1]

e Quantitation: The final analysis is performed using capillary gas chromatography coupled
with a mass selective detector (GC-MSD).[1]

Analytical Workflow Visualization

The following diagram illustrates the general workflow for the determination of Carfentrazone-
ethyl and its metabolites in soil, a process in which Carfentrazone-ethyl-d5 would be introduced
as an internal standard at the beginning of the sample preparation.
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Caption: Workflow for Carfentrazone-ethyl analysis in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15559564/docs?utm_src=pdf-body-img#limit-of-quantification-for-carfentrazone-ethyl-a-comparative-guide
https://www.benchchem.com/product/b15559564?utm_src=pdf-custom-synthesis#bc-rfq
https://www.epa.gov/sites/default/files/2014-12/documents/44419018-carfentrazone-ecm-soil.pdf
https://www.epa.gov/sites/default/files/2018-05/documents/44165040-carfentrazone-der-soil.pdf
https://www.epa.gov/sites/default/files/2014-12/documents/44165002-carfentrazone-ecm-water.pdf
https://www.researchgate.net/publication/44634073_Enantioselective_separation_of_the_carfentrazone-ethyl_enantiomers_in_soil_water_and_wheat_by_HPLC
https://pubchem.ncbi.nlm.nih.gov/compound/Carfentrazone-ethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Carfentrazone-ethyl
https://www.epa.gov/sites/default/files/2014-12/documents/44165043-carfentrazone-ilv-soil.pdf
https://www.benchchem.com/product/b15559564/docs#limit-of-quantification-for-carfentrazone-ethyl-a-comparative-guide
https://www.benchchem.com/product/b15559564/docs#limit-of-quantification-for-carfentrazone-ethyl-a-comparative-guide
https://www.benchchem.com/product/b15559564/docs#limit-of-quantification-for-carfentrazone-ethyl-a-comparative-guide
https://www.benchchem.com/product/b15559564/docs#limit-of-quantification-for-carfentrazone-ethyl-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559564?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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